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Compound of Interest

Compound Name:
Methyltriphenylphosphonium

bromide

Cat. No.: B117116 Get Quote

Technical Support Center:
Methyltriphenylphosphonium Bromide
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for handling and storing hygroscopic Methyltriphenylphosphonium bromide. The

information is tailored for researchers, scientists, and drug development professionals to

address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is Methyltriphenylphosphonium bromide and what are its primary applications?

A1: Methyltriphenylphosphonium bromide is an organophosphorus salt with the chemical

formula C19H18BrP.[1] It is a white to off-white crystalline powder.[2] Its primary application is

in organic synthesis as a Wittig reagent to convert aldehydes and ketones into alkenes.[1][3][4]

[5] It is also used as a phase transfer catalyst.[1][2]

Q2: What are the main hazards associated with Methyltriphenylphosphonium bromide?

A2: Methyltriphenylphosphonium bromide is harmful if swallowed, inhaled, or in contact with

skin.[6] It can also cause respiratory irritation.[7] It is crucial to handle this compound with

appropriate personal protective equipment (PPE), including gloves, protective clothing, and
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eye/face protection.[6][7] Work should be conducted in a well-ventilated area or a chemical

fume hood.[8][9]

Q3: Why is Methyltriphenylphosphonium bromide considered hygroscopic and what are the

implications?

A3: Methyltriphenylphosphonium bromide is hygroscopic, meaning it readily absorbs

moisture from the atmosphere.[1][7] This can lead to clumping of the powder, making it difficult

to handle and weigh accurately. More importantly, the presence of moisture can negatively

impact its performance in moisture-sensitive reactions like the Wittig reaction, potentially

leading to lower yields or side reactions.[10][11]

Q4: What are the proper storage conditions for Methyltriphenylphosphonium bromide?

A4: To maintain its integrity, Methyltriphenylphosphonium bromide should be stored in a

cool, dry, and well-ventilated place.[1][6] The container should be kept tightly closed to prevent

moisture absorption and stored away from strong oxidizing agents.[7] For long-term storage,

consider placing the sealed container inside a desiccator or a dry box.

Troubleshooting Guide
Issue 1: The Methyltriphenylphosphonium bromide powder has formed clumps.

Cause: Exposure to atmospheric moisture due to improper sealing or storage.

Solution:

Drying: The clumped material can be dried under a high vacuum for several hours to

remove absorbed water.[10][11] Gentle heating can be applied, but care must be taken as

the melting point is between 230-234°C.[1]

Prevention: After drying, immediately transfer the reagent to a tightly sealed container. For

frequently used material, consider storing it in a desiccator or a glovebox with a dry

atmosphere.[12] Sealing the container lid with parafilm can also help.[13]

Issue 2: Poor yield or no reaction in a Wittig reaction.

Cause A: Inactive Wittig reagent due to moisture.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_2125526811_METHYLTRIPHENYLPHOSPHONIUMBROMIDECASNO.1779-49-3.pdf
https://www.fishersci.com/store/msds?partNumber=AC156951000&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/1779-49-3-A0000703-GB-en.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M29911%20%20SDS%20%20062123.pdf
https://www.benchchem.com/product/b117116?utm_src=pdf-body
https://www.benchchem.com/product/b117116?utm_src=pdf-body
https://www.nbinno.com/?news/gp-methyltriphenylphosphonium-bromide-comprehensive-overview-and-applications
https://www.fishersci.com/store/msds?partNumber=AC156951000&countryCode=US&language=en
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=reagent_tips
https://www.chem.rochester.edu/notvoodoo/pages/reagents.php?page=store_reagents
https://www.benchchem.com/product/b117116?utm_src=pdf-body
https://www.benchchem.com/product/b117116?utm_src=pdf-body
https://www.nbinno.com/?news/gp-methyltriphenylphosphonium-bromide-comprehensive-overview-and-applications
https://www.cdhfinechemical.com/images/product/msds/37_2125526811_METHYLTRIPHENYLPHOSPHONIUMBROMIDECASNO.1779-49-3.pdf
https://www.fishersci.com/store/msds?partNumber=AC156951000&countryCode=US&language=en
https://www.benchchem.com/product/b117116?utm_src=pdf-body
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=reagent_tips
https://www.chem.rochester.edu/notvoodoo/pages/reagents.php?page=store_reagents
https://www.nbinno.com/?news/gp-methyltriphenylphosphonium-bromide-comprehensive-overview-and-applications
https://www.chromforum.org/viewtopic.php?t=9630
https://www.researchgate.net/post/Is-there-a-practical-and-efficient-way-to-protect-hygroscopic-compounds-from-water-uptake
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting: Ensure the Methyltriphenylphosphonium bromide was properly dried

before use. Use anhydrous solvents and perform the reaction under an inert atmosphere

(e.g., nitrogen or argon).[14]

Cause B: Incomplete ylide formation.

Troubleshooting: The choice and quality of the base are critical. Strong bases like n-

butyllithium, sodium hydride, or potassium tert-butoxide are commonly used.[15][16]

Ensure the base is fresh and has not been deactivated by exposure to air or moisture. The

reaction to form the ylide (a brightly colored solution, often orange or yellow) should be

allowed to proceed for a sufficient amount of time before adding the carbonyl compound.

[14]

Cause C: Issues with the carbonyl substrate.

Troubleshooting: Sterically hindered ketones may react slowly or not at all with certain

ylides.[4][17] Aldehydes are generally more reactive. Ensure the carbonyl compound is

pure and free of acidic impurities that could quench the ylide.

Issue 3: The solid reagent appears discolored (yellowish).

Cause: This could indicate decomposition or the presence of impurities.

Solution: While a slight off-white or yellowish tint may not significantly affect all applications,

for high-purity requirements, consider recrystallizing the material. If the discoloration is

significant, it is advisable to use a fresh batch of the reagent.

Data Presentation
Table 1: Physical and Chemical Properties of Methyltriphenylphosphonium bromide
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Property Value Reference

CAS Number 1779-49-3 [1]

Molecular Formula C19H18BrP [1]

Molecular Weight 357.22 g/mol [1]

Appearance
White to off-white powder or

crystals
[1][2]

Melting Point 230-234 °C [1]

Solubility
Soluble in water and polar

organic solvents
[1][2]

Stability
Stable under ordinary

conditions, but hygroscopic
[2][7]

Incompatibilities Strong oxidizing agents [2][7]

Experimental Protocols
Protocol 1: Drying of Hygroscopic Methyltriphenylphosphonium Bromide

Place the required amount of Methyltriphenylphosphonium bromide in a clean, dry

Schlenk flask or round-bottom flask.

Attach the flask to a high-vacuum line.

Apply vacuum and allow the solid to dry for at least 2-4 hours at room temperature. For very

clumpy material, gentle heating (e.g., with a water bath at 40-50°C) under vacuum can be

applied, but do not exceed temperatures that could cause decomposition.

Once drying is complete, backfill the flask with an inert gas (e.g., nitrogen or argon).

Quickly cap the flask or transfer the dried reagent to a storage container inside a glovebox or

under a positive pressure of inert gas.

Protocol 2: General Procedure for a Wittig Reaction
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This is a general guideline and may need to be optimized for specific substrates.

Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stirrer, a reflux condenser with a nitrogen/argon inlet, a dropping funnel, and a

rubber septum. Maintain a positive pressure of inert gas throughout the reaction.[14]

Ylide Formation:

Suspend the dried Methyltriphenylphosphonium bromide (1.1 equivalents) in

anhydrous tetrahydrofuran (THF) in the reaction flask.

Cool the suspension to 0°C in an ice bath.

Slowly add a strong base (e.g., n-butyllithium in hexanes, 1.05 equivalents) dropwise via

syringe through the septum.[15]

A color change (typically to orange or deep red) indicates the formation of the ylide.

Allow the mixture to stir at 0°C or room temperature for 30-60 minutes to ensure complete

ylide formation.[18]

Reaction with Carbonyl Compound:

Dissolve the aldehyde or ketone (1 equivalent) in anhydrous THF in the dropping funnel.

Add the carbonyl solution dropwise to the ylide solution at 0°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours (monitor by TLC).

Work-up:

Quench the reaction by adding a saturated aqueous solution of ammonium chloride

(NH4Cl).

Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g.,

diethyl ether or ethyl acetate).
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purification: Purify the resulting alkene by flash column chromatography.

Mandatory Visualizations
Caption: Workflow for proper handling and storage of hygroscopic

Methyltriphenylphosphonium bromide.
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Caption: Troubleshooting guide for low-yield Wittig reactions using

Methyltriphenylphosphonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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